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Compound of Interest
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Cat. No.: B1614953

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
formulation of high-temperature lithium complex greases utilizing dilithium azelate as a key
complexing agent. The information is intended to guide researchers and professionals in the
development and evaluation of high-performance lubricants.

Introduction

High-temperature greases are essential for the lubrication of components operating under
extreme thermal stress. Lithium complex greases are a prominent class of such lubricants,
offering superior performance over simple lithium soap greases. The incorporation of a
complexing agent, such as dilithium azelate, is crucial for achieving a high dropping point and
enhancing the thermal stability of the grease.

Dilithium azelate is formed in situ through the reaction of azelaic acid, a C9 dicarboxylic acid,
with a lithium base. While lithium 12-hydroxystearate, the soap of a hydroxy fatty acid, is the
primary thickener responsible for the grease's consistency, dilithium azelate co-crystallizes
with it to form a complex thickener structure.[1][2] This complex matrix significantly elevates the
dropping point of the grease, often exceeding 260°C (500°F), making it suitable for high-
temperature applications.[2][3] Azelaic acid is a preferred choice due to the high dropping
points and improved mechanical stability it imparts to the final product.[4]
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Data Presentation
Typical Formulation Components

The formulation of a high-temperature lithium complex grease involves a careful selection of
components and their ratios. The following table summarizes the key ingredients and their

typical concentration ranges.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Typical
. . Key
Component Function Concentration

(wt%)

Considerations

Can be mineral or
synthetic (e.g., PAO,
esters). The choice
depends on the
desired viscosity,
Base Oil Lubricating Medium 70-95 thermal stability, and
cost. Synthetic oils are
often preferred for
superior high-
temperature

performance.[3]

Forms the primary
soap structure (lithium
12-Hydroxystearic ) ) 12-hydroxystearate)
) Primary Thickener 5-20 )
Acid that provides the

grease's consistency.

[1]

Reacts with the lithium
base to form dilithium
azelate, which
increases the

Azelaic Acid Complexing Agent 1-5 dropplng.p0|nt.[4] The
molar ratio of 12-
hydroxystearic acid to
azelaic acid typically
ranges from 3:1 to

0.5:1.[3]

Lithium Hydroxide Saponifying Agent 1-3 Reacts with the fatty

(Monohydrate) acids to form the
lithium soap and the
dilithium complex. The

amount used is
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calculated based on
the saponification

values of the acids.

Includes antioxidants,
corrosion inhibitors,
extreme pressure
(EP) agents, and anti-
. Performance
Additives 0.1-5 wear agents to
Enhancers . -

improve specific
performance
characteristics of the

grease.

Performance Characteristics of Dilithium Azelate
Greases

The following table outlines the typical performance characteristics of a well-formulated high-
temperature grease using dilithium azelate.
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Property

ASTM Test Method

Typical Value

Significance

Dropping Point

D2265

> 260 °C (> 500 °F)

Indicates the
temperature at which
the grease becomes
fluid and loses its
structure. A high
dropping point is
critical for high-
temperature

applications.[2][3]

Worked Penetration
(60 strokes)

D217

265 - 295 (NLGI
Grade 2)

Measures the
consistency of the
grease. Softer
greases have higher

penetration values.

Oxidation Stability

D942

< 5 psidrop in 100 hrs

Indicates the grease's
resistance to oxidation
at elevated
temperatures, which
can lead to hardening
and loss of lubricating

properties.[5]

4-Ball Weld Point

IP 239

> 300 kg

A measure of the
grease's extreme
pressure (EP)
properties, indicating
its ability to prevent
welding of metal
surfaces under high
loads.[5]

Corrosion Prevention

D1743

Pass

Evaluates the
grease's ability to
protect metal surfaces

from corrosion in the
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presence of moisture.

[5]

Assesses the leakage
of grease from a
wheel bearing
) assembly at elevated
Wheel Bearing
D1263 <bg temperatures,
Leakage e
indicating its shear
stability and

resistance to thinning.

[5]

Experimental Protocols
Protocol for Formulation of High-Temperature Grease

This protocol describes a laboratory-scale, one-step process for preparing a high-temperature
lithium complex grease.

Materials and Equipment:

o Base ail (e.g., ISO VG 220 mineral oil or PAO)
» 12-Hydroxystearic acid

e Azelaic acid

e Lithium hydroxide monohydrate (LIOH-H20)

« Distilled water

» Grease kettle or reaction vessel with a variable-speed stirrer, heating mantle, and
temperature probe

e Homogenizer or three-roll mill

o Beakers, weighing balance, and spatulas
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Procedure:

Charge the Reactor: In the grease kettle, combine the base oil (approximately 50-60% of the
total amount), 12-hydroxystearic acid, and azelaic acid.[3]

Heating and Dissolution: Begin stirring the mixture and heat it to approximately 90-100°C
(194-212°F) to dissolve the acids completely.

Saponification: Prepare a solution of lithium hydroxide monohydrate in distilled water. Slowly
add the lithium hydroxide solution to the hot oil-acid mixture while stirring continuously. The
rate of addition should be controlled to avoid excessive foaming.

Dehydration and Thickener Formation: Increase the temperature of the mixture to 200-210°C
(392-410°F).[2] This high temperature is necessary to drive off the water of reaction and to
ensure the complete formation of the complex thickener. Hold at this temperature for a
specified period (e.g., 30-60 minutes) until the mixture becomes clear and the thickener is
fully formed.

Cooling and Gel Formation: Begin the cooling process. As the mixture cools, the lithium
complex soap will precipitate, forming the grease structure. The cooling rate can influence
the final properties of the grease.

Addition of Remaining Oil and Additives: Once the grease has cooled to a safe temperature
(e.g., below 100°C or 212°F), add the remaining portion of the base oil and any desired
performance-enhancing additives. Continue stirring to ensure a homogeneous mixture.

Homogenization: Pass the finished grease through a homogenizer or a three-roll mill to
achieve a smooth texture and uniform dispersion of the thickener.[6]

Testing: Allow the grease to cool to room temperature and then perform standard ASTM tests
to evaluate its physical and performance characteristics.

Protocol for Grease Characterization

The following are standard ASTM test methods for characterizing the properties of the

formulated grease.
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» Dropping Point (ASTM D2265): This test determines the temperature at which a grease
sample, when heated under controlled conditions, begins to flow through an orifice.

o Cone Penetration (ASTM D217): This method measures the consistency of the grease by
allowing a standard cone to penetrate the sample under a specified load for a set time. The
depth of penetration is measured in tenths of a millimeter.

o Oxidation Stability (ASTM D942): This test evaluates the resistance of the grease to
oxidation by subjecting a sample to a pressurized oxygen environment at an elevated
temperature and measuring the pressure drop over time.[5]

o Extreme Pressure Properties (ASTM D5706): This method uses a high-frequency, linear-
oscillation (SRV) test machine to determine the extreme pressure properties of the grease.[7]

 Life Performance of Automotive Wheel Bearing Grease (ASTM D3527): This procedure
evaluates the high-temperature life performance of wheel bearing greases under prescribed
conditions.[8]

e High-Temperature Bearing Life (ASTM D3336): This test method evaluates the ability of a
grease to provide adequate lubrication for extended periods in ball bearings operating under
light loads at high speeds and elevated temperatures.[9]

Mandatory Visualizations
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Caption: Workflow for High-Temperature Grease Formulation.
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Caption: Interaction of Thickener Components in Grease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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using-dilithium-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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